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Compound of Interest

Compound Name: Bromobutide

Cat. No.: B1667879 Get Quote

General Information on Bromobutide
Bromobutide is a herbicide used in agriculture to control weeds.

Chemical Properties: A summary of key chemical properties of Bromobutide is presented

below. This data is compiled from publicly accessible scientific databases.

Property Value

Chemical Formula C14H18BrClNO2

Molar Mass 347.65 g/mol

Appearance White crystalline solid

Melting Point 183-184 °C

Solubility in Water 3.5 mg/L at 20 °C

Vapor Pressure 1.3 x 10^-5 Pa at 25 °C

Mechanism of Action: The primary mode of action for Bromobutide is the inhibition of very-

long-chain fatty acid (VLCFA) synthesis in plants. This inhibition disrupts the formation of cell

membranes and the cuticle, leading to the death of the weed.

Below is a simplified diagram illustrating the general workflow for analyzing the effects of a

herbicide like Bromobutide on a plant.
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Caption: A generalized workflow for assessing the impact of a herbicide on plants.

Safety and Handling: As with any chemical compound, handling Bromobutide requires strict

adherence to safety protocols. This includes the use of appropriate personal protective

equipment (PPE) such as gloves, safety glasses, and lab coats. Work should be conducted in a

well-ventilated area, preferably a fume hood. For detailed safety information, it is crucial to

consult the Safety Data Sheet (SDS) provided by the manufacturer.

This information is for educational purposes only and should not be used as a substitute for

professional guidance or a detailed synthesis protocol. For any laboratory work, please consult

with qualified professionals and adhere to all applicable safety regulations.

To cite this document: BenchChem. [step-by-step Bromobutide synthesis protocol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667879#step-by-step-bromobutide-synthesis-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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